Cas no 2176069-86-4 (2-(4-ethoxyphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethan-1-one)

• Product Name: 2-(4-ethoxyphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethan-1-one
• CAS No: 2176069-86-4
• MF: C₁₇H₂₀N₄O₂
• MW: 312.366303443909
• CID: 6286649
• PubChem ID: 121187337
• Update Time: 2025-05-23

2-(4-ethoxyphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethan-1-one
• F6550-4431
• 2176069-86-4
• AKOS032742669
• 2-(4-ethoxyphenyl)-1-(3-(pyrimidin-2-ylamino)azetidin-1-yl)ethanone
• 2-(4-ethoxyphenyl)-1-[3-(pyrimidin-2-ylamino)azetidin-1-yl]ethanone
• 2-(4-ethoxyphenyl)-1-{3-[(pyrimidin-2-yl)amino]azetidin-1-yl}ethan-1-one

• Inchi： 1S/C17H20N4O2/c1-2-23-15-6-4-13(5-7-15)10-16(22)21-11-14(12-21)20-17-18-8-3-9-19-17/h3-9,14H,2,10-12H2,1H3,(H,18,19,20)
• InChI Key： KTUBKMNGFJVIEK-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)OCC)N1CC(C1)NC1N=CC=CN=1

Computed Properties

• Exact Mass: 312.15862589g/mol
• Monoisotopic Mass: 312.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.4Ų

Additional information on 2-(4-ethoxyphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethan-1-one

2-(4-ethoxyphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethan-1-one (CAS No. 2176069-86-4): A Comprehensive Overview

2-(4-ethoxyphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethan-1-one (CAS No. 2176069-86-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of diseases involving the central nervous system (CNS) and cancer. This comprehensive overview delves into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Synthesis

The chemical structure of 2-(4-ethoxyphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethan-1-one is defined by its complex arrangement of functional groups. The compound features an ethoxyphenyl moiety attached to a ketone group, which is further linked to an azetidine ring substituted with a pyrimidine derivative. This intricate structure imparts unique physicochemical properties that contribute to its biological activities.

The synthesis of 2-(4-ethoxyphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethan-1-one has been extensively studied, with several methods reported in the literature. One common approach involves the condensation of 4-ethoxybenzaldehyde with an appropriate azetidine derivative followed by amination with a pyrimidine reagent. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product.

Biological Activities and Mechanisms of Action

2-(4-Ethoxyphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethan-1-one has demonstrated a wide range of biological activities, making it a valuable candidate for further pharmaceutical development. Recent studies have highlighted its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways.

In the context of cancer research, this compound has shown significant antiproliferative effects against multiple cancer cell lines. Mechanistic studies have revealed that it selectively targets key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells. By inhibiting these pathways, 2-(4-Ethoxyphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethan-1-one can induce cell cycle arrest and apoptosis in cancer cells while sparing normal cells.

Beyond its anticancer properties, this compound has also been investigated for its neuroprotective effects. Preclinical studies have shown that it can effectively mitigate neurodegeneration in models of Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects involves the modulation of oxidative stress and inflammation, which are key contributors to neurodegenerative processes.

Clinical Trials and Future Prospects

The promising preclinical results for 2-(4-Ethoxyphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethan-1-one have paved the way for early-stage clinical trials. Initial Phase I trials have focused on assessing the safety and pharmacokinetic profile of the compound in healthy volunteers and patients with advanced cancers. Preliminary data indicate that the compound is well-tolerated at therapeutic doses, with no major adverse effects reported.

Ongoing Phase II trials are currently evaluating the efficacy of 2-(4-Ethoxyphenyl)-1-{3-(pyrimidin-2-yl)aminoazetidin-1-yl}ethan-1-one in specific cancer types, such as non-small cell lung cancer (NSCLC) and colorectal cancer. These trials aim to determine optimal dosing regimens and identify biomarkers that can predict response to treatment.

In parallel, researchers are exploring the potential applications of this compound in neurological disorders. Preclinical data suggest that it may be effective in slowing disease progression and improving cognitive function in patients with Alzheimer's disease. Clinical trials are expected to commence soon to validate these findings.

Conclusion

2-(4-Ethoxyphenyl)-1-{3-(pyrimidin-2-y l)aminoazetidin - 1 - yl } ethan - 1 - one (CAS No. 2176069 - 86 - 4 ) represents a promising lead compound in the development of novel therapeutics for cancer and neurological disorders . Its unique chemical structure , coupled with its diverse biological activities , positions it as a valuable asset in drug discovery efforts . Ongoing research and clinical trials will continue to elucidate its full therapeutic potential , paving the way for new treatment options for patients suffering from these debilitating diseases .